Cas no 65287-34-5 (2-Chloroisonicotinoyl Chloride)

• Product Name: 2-Chloroisonicotinoyl Chloride
• CAS No: 65287-34-5
• MF: C₆H₃Cl₂NO
• MW: 176.000119447708
• MDL: MFCD00204232
• CID: 58307
• PubChem ID: 2800003
• Update Time: 2025-06-09

2-Chloroisonicotinoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloroisonicotinoylchloride
• 2-chloropyridine-4-carbonyl chloride,
• 2-Chloro-isonicotinoyl chloride
• 2-Chloro-4-pyridinecarbonylchloride
• 2-Chloroisonicotinoyl chloride
• DTXSID20384132
• 6-chloroisonicotinoyl chloride
• 2-chloropyridine-4-carbonyl chloride
• AKOS015848933
• 2-chloranylpyridine-4-carbonyl chloride
• 2-chloropyridine-4-carboxylic acid chloride
• 2-chloroisonicotinic acid chloride
• EN300-214506
• Z1255450413
• J-509027
• SCHEMBL73194
• 2-Chloropyridine-4-carbonyl chloride, 97%
• 65287-34-5
• AMY202100114
• 2-chloro-4-pyridinecarbonyl chloride
• MFCD00204232
• A835048
• FT-0612020
• 4-Pyridinecarbonyl chloride, 2-chloro-
• 2-Chloropyridine-4-carbonylchloride
• 2-Chloropyridine4-carbonyl chloride
• NPRZWOJTSGFSBF-UHFFFAOYSA-N
• FS-5205
• ALBB-028821
• DB-004652
• 2-Chloroisonicotinoyl Chloride

• MDL： MFCD00204232
• Inchi： 1S/C6H3Cl2NO/c7-5-3-4(6(8)10)1-2-9-5/h1-3H
• InChI Key： NPRZWOJTSGFSBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C=CN=1

Computed Properties

• Exact Mass: 174.95900
• Monoisotopic Mass: 174.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.418 g/mL at 25 °C
• Boiling Point: 144-148 °C/10 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.566
• PSA: 29.96000
• LogP: 2.11400
• Solubility: Not determined

2-Chloroisonicotinoyl Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：3265
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： S26-S36/37/39-S8-S45-S30-S23
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S23;S26;S30;S36/37/39;S45;S8
• Risk Phrases：R14; R29; R34
• Storage Condition：Stored in nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Chloroisonicotinoyl Chloride

Comprehensive Overview of 2-Chloroisonicotinoyl Chloride (CAS No. 65287-34-5)

2-Chloroisonicotinoyl chloride (CAS No. 65287-34-5) is a versatile organic compound that plays a significant role in various chemical and pharmaceutical applications. This compound, also known as 2-chloro-4-pyridinecarbonyl chloride, is a chlorinated derivative of isonicotinic acid. Its unique chemical structure and reactivity make it an essential reagent in the synthesis of complex molecules and pharmaceutical intermediates.

The molecular formula of 2-Chloroisonicotinoyl chloride is C₆H₃Cl₂N₁O, with a molecular weight of approximately 181.00 g/mol. It exists as a colorless to pale yellow liquid at room temperature and has a boiling point of around 140-145°C at 760 mmHg. The compound is highly reactive due to the presence of the chlorocarbonyl group, which can readily undergo nucleophilic substitution reactions.

In the realm of organic synthesis, 2-Chloroisonicotinoyl chloride is widely used as an acylating agent. It can react with various nucleophiles such as alcohols, amines, and thiols to form the corresponding esters, amides, and thioesters. This versatility makes it an invaluable tool in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of 2-Chloroisonicotinoyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound in the synthesis of pyridine-based derivatives with potent antiviral activity against influenza viruses. The researchers found that certain derivatives exhibited high selectivity and low cytotoxicity, making them promising candidates for further drug development.

In another study published in Organic Letters in 2020, scientists investigated the use of 2-Chloroisonicotinoyl chloride in the synthesis of pyridine-containing heterocycles with potential anticancer properties. The resulting compounds showed significant inhibition against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. These findings underscore the importance of this compound in the discovery and development of new therapeutic agents.

The safety and handling of 2-Chloroisonicotinoyl chloride are crucial considerations for researchers and industrial chemists. The compound is highly reactive and can release toxic fumes when heated or exposed to moisture. Therefore, it should be stored in a cool, dry place under an inert atmosphere to prevent degradation and ensure safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, 2-Chloroisonicotinoyl chloride (CAS No. 65287-34-5) is a vital reagent in modern organic chemistry and pharmaceutical research. Its unique chemical properties and reactivity make it an indispensable tool for synthesizing complex molecules with diverse applications. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.